Cas no 860344-51-0 (Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-)

Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]- structure
860344-51-0 structure
Product Name:Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
CAS No:860344-51-0
MF:C14H14N2O3S
MW:290.337562084198
CID:662722
PubChem ID:11666444
Update Time:2025-04-19

Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
    • 4-(2-morpholin-4-yl-1,3-thiazol-4-yl)benzoic acid
    • DTXSID20470302
    • 860344-51-0
    • AKOS017705440
    • SCHEMBL1473981
    • Inchi: 1S/C14H14N2O3S/c17-13(18)11-3-1-10(2-4-11)12-9-20-14(15-12)16-5-7-19-8-6-16/h1-4,9H,5-8H2,(H,17,18)
    • InChI Key: UXURPZISNQQAOY-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(C(=O)O)=CC=2)N=C1N1CCOCC1

Computed Properties

  • Exact Mass: 290.07251349g/mol
  • Monoisotopic Mass: 290.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 90.9Ų

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